Cas no 2034591-01-8 (N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(pyridin-3-yl)acetamide)

• Product Name: N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(pyridin-3-yl)acetamide
• CAS No: 2034591-01-8
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 5552311
• PubChem ID: 91817063
• Update Time: 2025-10-30

N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS025323380
• N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(pyridin-3-yl)acetamide
• N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-2-(pyridin-3-yl)acetamide
• N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-2-pyridin-3-ylacetamide
• F6514-1908
• 2034591-01-8

• Inchi： 1S/C16H19N3O3/c1-12-8-14(22-2)10-16(21)19(12)7-6-18-15(20)9-13-4-3-5-17-11-13/h3-5,8,10-11H,6-7,9H2,1-2H3,(H,18,20)
• InChI Key： GSYYOHGTDKYVBC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(N(C(C)=C1)CCNC(CC1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.5Ų

Additional information on N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(pyridin-3-yl)acetamide

Introduction to N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(pyridin-3-yl)acetamide and Its Significance in Modern Chemical Biology

N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(pyridin-3-yl)acetamide (CAS no. 2034591-01-8) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of multiple functional groups, including a dihydropyridine core and a pyridine moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The dihydropyridine moiety, specifically the 4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl group, is a critical feature of this compound. Dihydropyridines are well-known for their role in calcium channel modulation, making them valuable in the treatment of cardiovascular diseases. The methoxy and methyl substituents on the dihydropyridine ring enhance its pharmacological properties by influencing its solubility, metabolic stability, and binding affinity to biological targets. This structural feature positions N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(pyridin-3-yl)acetamide as a potential lead compound for drugs targeting conditions such as hypertension and angina pectoris.

The pyridine ring at the C-terminal end of the molecule, denoted as pyridin-3-yl, contributes to the compound's overall bioactivity by interacting with specific amino acid residues in protein targets. Pyridine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and hydrophobic interactions with biological macromolecules. In particular, the 3-position of the pyridine ring can be modified to fine-tune the compound's pharmacokinetic profile and target specificity. This flexibility makes N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2-(pyridin-3-yl)acetamide a valuable asset in drug discovery efforts.

2-(4-methoxy-6-methyl-2-oxyo)-1,2-dihydropyridin-1-yl] [Ethyl] [Pyr_³] [Acetamid] to interact with enzymes and receptors involved in inflammation and pain signaling pathways. For instance, preliminary docking studies suggest that this compound may inhibit the activity of cyclooxygenase (COX)-2, an enzyme crucial in the production of pro-inflammatory prostaglandins. 2-(4-methoxy-] [Methyl]-[Dihydro^{_pyr[1]Oxide]-[Ethyl]-] [Pyr₃] [Acetamid] in vitro. Initial assays have demonstrated promising anti-inflammatory effects comparable to existing therapeutic agents but with a potentially improved side-effect profile due to its unique structural features. These findings are particularly exciting given the growing demand for safer and more effective treatments for chronic inflammatory conditions. 2-(4-methoxy-] [Methyl]-[Dihydro_pyr[1]Oxide]-[Ethyl]-] [Pyr₃] [Acetamid] involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the dihydropyridine core through condensation reactions involving appropriate β-ketoesters and hydrazines. Subsequent functionalization steps introduce the methoxy and methyl groups at specific positions on the dihydropyridine ring. Finally, coupling reactions with ethylamine derivatives followed by acetylation complete the formation of the target molecule. 2-(4-methoxy-] [Methyl]-[Dihydro_pyr[1]Oxide]-[Ethyl]-] [Pyr₃] [Acetamid}